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Introduction
Tinodasertib (also known as AUM001 and ETC-206) is a selective, orally bioavailable inhibitor

of Mitogen-activated Protein Kinase (MAPK)-interacting Kinases 1 and 2 (MNK1/2).[1][2] These

serine/threonine kinases are key components of the MAPK signaling pathway and are the sole

kinases known to phosphorylate the eukaryotic initiation factor 4E (eIF4E) at Serine 209.[1]

Phosphorylation of eIF4E is a critical step in the initiation of cap-dependent mRNA translation,

a process frequently dysregulated in cancer, leading to the increased translation of

oncoproteins. By inhibiting MNK1/2, tinodasertib blocks eIF4E phosphorylation, thereby

impeding the proliferation and progression of tumor cells.[1] This document provides detailed

application notes and experimental protocols for establishing and utilizing a tinodasertib
xenograft model, a critical tool for in vivo efficacy and pharmacodynamic studies.
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Parameter Cell Line Value Reference

MNK1 IC50
N/A (Biochemical

Assay)
64 nM [1][2]

MNK2 IC50
N/A (Biochemical

Assay)
86 nM [1][2]

p-eIF4E Inhibition

IC50
K562-eIF4E 0.8 µM [1]

p-eIF4E Inhibition

IC50

Primary Human

PBMCs
1.7 µM [1]

Anti-proliferative IC50 SU-DHL-6 1.71 µM [3]

GK-5 3.36 µM [3]

MC 116 3.70 µM [3]

P3HR-1 4.81 µM [3]

DOHH2 5.13 µM [3]

MPC-11 5.05 µM [3]

Ramos.2G6.4C10 6.70 µM [3]

AHH-1 9.76 µM [3]

K562-eIF4E 48.8 µM [3]
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Animal
Model

Dose (Oral) Time Point Tissue
% Inhibition
of p-eIF4E

Reference

SCID Mice 12.5 mg/kg 2 hours Tumor ~70-75% [1]

SCID Mice 12.5 mg/kg 2 hours Skin ~70-75% [1]

SCID Mice 200 mg/kg 2 hours Tumor ~90% [1]

ICR Mice 200 mg/kg 1 hour Bone Marrow 53% [4]

ICR Mice 200 mg/kg 1 hour PBMCs 62% [4]

ICR Mice 200 mg/kg 1 hour Skin 82% [4]

ICR Mice 200 mg/kg 1 hour Hair Follicles 78% [4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fortunejournals.com [fortunejournals.com]

2. cdn.fortunejournals.com [cdn.fortunejournals.com]

3. medchemexpress.com [medchemexpress.com]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Tinodasertib Xenograft Model: Application Notes and
Protocols for Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607376#tinodasertib-xenograft-model-experimental-
design]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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